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Compound of Interest

Compound Name: Tripropy! borate

Cat. No.: B1346979

Technical Support Center: Tripropyl Borate

This guide provides essential safety information, handling protocols, and emergency
procedures for tripropyl borate, tailored for research and development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is tripropyl borate and what are its primary uses in a laboratory setting? Al:
Tripropyl borate (CAS No. 688-71-1) is a colorless, clear organoboron compound.[1] In
research and drug development, it serves as a versatile reagent in organic synthesis, a solvent
for various chemical reactions, and a precursor for creating other boron-containing compounds.
[1][2][3] It is also used in the production of resins, waxes, and flame retardants.[3]

Q2: Why is tripropyl borate classified as a flammable liquid? A2: Tripropyl borate is classified
as a flammable liquid because it has a low flash point and its vapors can form explosive
mixtures with air.[4][5] These vapors are heavier than air and can travel to a source of ignition
and flash back.[6][7] The substance is designated as a Flammable Liquid, Category 3.[8]

Q3: What are the main hazards associated with handling tripropyl borate? A3: The primary
hazards are its flammability and potential for causing irritation.[5] It is known to cause serious
eye irritation and skin irritation.[5][8] Inhalation of its vapors may lead to respiratory tract
irritation.[4][5] Additionally, it is sensitive to moisture and can hydrolyze to form boric acid and
propanol.[1]
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Q4: What Personal Protective Equipment (PPE) is mandatory when working with tripropyl
borate? A4: When handling tripropyl borate, it is mandatory to wear protective gloves
(neoprene or nitrile rubber), chemical safety goggles or a face shield, and a lab coat.[4][8][9] All
handling of open containers should be conducted in a chemical fume hood to avoid inhaling
vapors.[10]

Q5: How should tripropyl borate be stored safely in a laboratory? A5: Store tripropyl borate
in a tightly closed container in a dry, cool, and well-ventilated area designated for flammable
liquids.[7][8] The storage area should be away from heat, sparks, open flames, and other
ignition sources.[5][8] It is often recommended to store the container under an inert gas to
protect it from moisture.[8]

Q6: What materials are incompatible with tripropyl borate? A6: Tripropyl borate is
incompatible with strong oxidizing agents, strong acids, and strong bases.[6][7][11] It also
reacts with water and moisture, which can lead to hydrolysis.[1][11] Contact with alkali metals
and hydrides may generate flammable hydrogen gas.[6]

Troubleshooting Guide
Scenario 1: | can smell chemical vapors while working with tripropyl borate in the fume hood.

o Immediate Action: Stop your work immediately. Check to ensure the fume hood sash is at the
appropriate height and the ventilation is fully operational. If the odor persists, evacuate the
immediate area and notify your lab supervisor or safety officer. This could indicate a leak or
inadequate ventilation.[9]

Scenario 2: | accidentally spilled a small amount (<50 mL) of tripropyl borate inside the
chemical fume hood.

e Troubleshooting Steps:
o Ensure all ignition sources are eliminated from the area.[6]
o Use non-sparking tools for cleanup.[4][6]

o Absorb the spill with an inert material such as vermiculite, dry earth, or sand.[6][10] Do not
use combustible materials like paper towels as the primary absorbent.
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o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[4][6]

o Wipe the area with soap and water, and decontaminate all tools used.

o Dispose of all contaminated materials according to your institution's hazardous waste
procedures.[4]

Scenario 3: A fire has started in my fume hood during an experiment involving tripropyl
borate.

¢ Immediate Action:

o Ifitis safe to do so, use the appropriate fire extinguisher. For a tripropyl borate fire, use a
dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[4][6][8] Do not
use a solid stream of water as it may be inefficient and could spread the flammable liquid.

[6]
o If the fire is not immediately extinguishable, activate the nearest fire alarm.
o Close the fume hood sash to help contain the fire.
o Evacuate the area and follow your facility's emergency procedures.

Quantitative Data Summary

The following table summarizes key quantitative properties of tripropyl borate.
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Property Value Source(s)
CAS Number 688-71-1 [1114]
Molecular Formula CoH21BO3 [1][12]
Molecular Weight 188.07 g/mol [2][13]
Appearance Colorless, clear liquid [1112]
Boiling Point 175-177 °C (347-350.6 °F) [3][12]
Density 0.857 g/mL at 25 °C [31[12]
Flash Point 82 °F (27.8 °C) [6]

3 (Indicates a liquid that can
- ) be ignited under almost all
NFPA Flammability Rating i
ambient temperature

conditions)

[7]

Experimental Protocols

Protocol 1: Standard Procedure for Handling Tripropyl

Borate

e Preparation:

o Ensure a certified chemical fume hood is available and operational.

o Verify that a Class B fire extinguisher (CO2 or dry chemical) and a spill kit are readily

accessible.[6]

o Don the required PPE: chemical-resistant gloves, safety goggles, and a flame-retardant

lab coat.

o Set up all apparatus within the fume hood before introducing the tripropyl borate.

o Dispensing:
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[e]

Ground and bond the container and receiving equipment to prevent static discharge.[4][10]
[14]

[e]

Use only non-sparking tools for opening and handling containers.[4][10]

o

Slowly dispense the required amount of liquid, avoiding splashes.

[¢]

Keep the container tightly closed when not in use.[4][8]

e Post-Handling:

[¢]

Tightly seal the tripropyl borate container, wiping the exterior if necessary.
o Return the container to a designated flammable liquid storage cabinet.[7]
o Decontaminate the work area within the fume hood.

o Dispose of any contaminated disposable materials (e.g., pipette tips) in the appropriate
hazardous waste stream.[4]

o Remove PPE and wash hands thoroughly with soap and water.[8]

Protocol 2: Emergency Response for a Large Spill (>50
mL)

¢ Isolate and Alert:

o

Immediately alert all personnel in the vicinity.

o

Eliminate all ignition sources (e.g., turn off hot plates, unplug equipment).[6]

[¢]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[6][15]

o

Evacuate the laboratory and prevent re-entry.

» Containment (if trained to do so):

o If you are part of the trained emergency response team, don appropriate respiratory
protection and chemical-resistant gear.
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o Prevent the spill from entering drains or waterways.[8]

o Use a vapor-suppressing foam to reduce vapors if available.[6]

e Cleanup and Disposal:
o Cover the spill with a non-combustible absorbent material like dry earth or sand.[6]

o Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled
container for hazardous waste.[6]

o Ventilate the area and wash the spill site once the material has been removed.
» Reporting:

o Report the incident to your institution's Environmental Health & Safety (EH&S) department
immediately.

Visualized Workflows
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Caption: Logical workflow for handling flammable liquids like tripropyl borate.
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Caption: Emergency response logic for a tripropyl borate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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